Cas no 89264-09-5 (Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)-)

• Product Name: Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)-
• CAS No: 89264-09-5
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 711491
• PubChem ID: 13240543
• Update Time: 2025-06-14

Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)-
• 2-chloro-2,2-difluoro-1-(4-methylphenyl)ethanone
• Ethanone, 2-chloro-2,2-difluoro-1-(4-methylphenyl)- (9CI)
• MFCD13173017
• 2-CHLORO-2,2-DIFLUORO-1-(4-METHYLPHENYL)-ETHANONE
• 89264-09-5
• DTXSID10531234
• Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)-(9ci)
• 2-Chloro-2,2-difluoro-1-p-tolyl-ethanone
• 2-Chloro-2,2-difluoro-1-(4-methylphenyl)ethan-1-one

• Inchi： 1S/C9H7ClF2O/c1-6-2-4-7(5-3-6)8(13)9(10,11)12/h2-5H,1H3
• InChI Key： OZYGMZLILGYXLF-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(C)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)-

Comprehensive Overview of Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)- (CAS No. 89264-09-5)

Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)- (CAS No. 89264-09-5) is a specialized organic compound belonging to the class of halogenated ketones. This compound features a unique molecular structure combining chloro and difluoro substituents, which contribute to its distinct chemical properties. The presence of a 4-methylphenyl group further enhances its utility in various industrial and research applications. Researchers and manufacturers often seek this compound for its role in advanced synthetic chemistry and material science.

In recent years, the demand for halogenated ketones like Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)- has surged due to their applications in pharmaceutical intermediates and agrochemical formulations. The compound's ability to act as a building block in complex organic syntheses makes it invaluable. For instance, it is frequently used in the development of bioactive molecules and specialty chemicals. Its thermal stability and reactivity under controlled conditions are also topics of interest in academic studies.

One of the most searched questions related to CAS No. 89264-09-5 is: "What are the industrial uses of 2-chloro-2,2-difluoro-1-(4-methylphenyl)ethanone?" This reflects the growing curiosity about its practical applications. Industries leverage this compound for catalysis, polymer modification, and flavor and fragrance production. Its electrophilic character allows it to participate in Friedel-Crafts acylation reactions, a key process in organic synthesis.

Another trending topic is the environmental impact of halogenated compounds. While Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)- is not classified as hazardous under standard regulations, its handling requires adherence to green chemistry principles. Researchers are exploring sustainable synthesis methods to minimize waste and energy consumption. This aligns with the global shift toward eco-friendly chemical production.

The spectroscopic properties of 89264-09-5 are also a focal point for analytical chemists. Techniques like NMR, IR spectroscopy, and mass spectrometry are employed to characterize its structure and purity. Such analyses are critical for ensuring its suitability in high-precision applications. Additionally, the compound's solubility profile in organic solvents like dichloromethane and acetone is well-documented, aiding in its practical use.

From a commercial perspective, Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)- is available in varying purity grades, catering to diverse needs. Suppliers often highlight its batch consistency and storage stability as key selling points. The compound's shelf life and handling guidelines are frequently addressed in technical datasheets, ensuring safe and effective utilization.

In summary, Ethanone,2-chloro-2,2-difluoro-1-(4-methylphenyl)- (CAS No. 89264-09-5) is a versatile compound with significant relevance in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique molecular architecture. As research continues to uncover new potentials, this compound remains a subject of both academic and industrial interest.